2-{[3-(2-hydroxyethyl)-4-(3-methoxybenzyl)-1-piperazinyl]methyl}-5-methoxyphenol

• IUPAC Name: 2-[[3-(2-hydroxyethyl)-4-[(3-methoxyphenyl)methyl]piperazin-1-yl]methyl]-5-methoxyphenol
• InChI: InChI=1S/C22H30N2O4/c1-27-20-5-3-4-17(12-20)14-24-10-9-23(16-19(24)8-11-25)15-18-6-7-21(28-2)13-22(18)26/h3-7,12-13,19,25-26H,8-11,14-16H2,1-2H3
• InChI Key: HVTJMRBHHXVNPZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCN(C(C2)CCO)CC3=CC(=CC=C3)OC)O
• Molecular Formula: C22H30N2O4
• Molecular Weight: 386.5 g/mol

Description

2-{[3-(2-hydroxyethyl)-4-(3-methoxybenzyl)-1-piperazinyl]methyl}-5-methoxyphenol, also known as HMBPP, is a chemical compound that has been the focus of scientific research due to its potential use as a therapeutic agent. HMBPP has been found to have various biochemical and physiological effects that make it a promising candidate for further study.

Mechanism of Action

2-{[3-(2-hydroxyethyl)-4-(3-methoxybenzyl)-1-piperazinyl]methyl}-5-methoxyphenol works by inhibiting the activity of enzymes involved in various cellular processes. Specifically, it inhibits the activity of enzymes involved in the production of isoprenoid compounds, which are important for cell growth and proliferation. By inhibiting these enzymes, this compound can slow or stop the growth of cancer cells and other rapidly dividing cells.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, which are involved in the development of various inflammatory diseases. This compound has also been found to have antioxidant properties, which can help protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[3-(2-hydroxyethyl)-4-(3-methoxybenzyl)-1-piperazinyl]methyl}-5-methoxyphenol in lab experiments is that it is a relatively simple compound to synthesize. It is also stable and can be stored for long periods of time without degradation. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-{[3-(2-hydroxyethyl)-4-(3-methoxybenzyl)-1-piperazinyl]methyl}-5-methoxyphenol. One area of interest is its potential use in combination with other anti-cancer agents to enhance their effectiveness. Another area of research is the development of this compound analogs with improved pharmacokinetic properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in treating other diseases and medical conditions.

Synthesis Methods

2-{[3-(2-hydroxyethyl)-4-(3-methoxybenzyl)-1-piperazinyl]methyl}-5-methoxyphenol can be synthesized through a multistep process starting with commercially available starting materials. One method involves the reaction of 2,5-dimethoxyphenol with 3-methoxybenzyl chloride in the presence of a base to form 2,5-dimethoxy-4-(3-methoxybenzyl)phenol. This compound is then reacted with 1-(2-chloroethyl)piperazine and sodium hydride to form the final product, this compound.

Scientific Research Applications

2-{[3-(2-hydroxyethyl)-4-(3-methoxybenzyl)-1-piperazinyl]methyl}-5-methoxyphenol has been studied for its potential use in treating various diseases and medical conditions. One area of research has focused on its use as an anti-cancer agent. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. This compound has also been studied for its potential use in treating malaria, as it has been shown to inhibit the growth of the malaria parasite.